Cas no 2202506-84-9 (2-({1-[(2-Methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-({1-[(2-Methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine
• CAS No: 2202506-84-9
• MF: C₁₇H₂₀F₃N₃O₂
• MW: 355.354814529419
• CID: 5466288
• Update Time: 2025-06-09

2-({1-[(2-Methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-({1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine
• 2-methyl-4-[[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methyl]-1,3-oxazole
• 2-({1-[(2-Methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C17H20F3N3O2/c1-12-21-14(11-24-12)9-23-7-5-13(6-8-23)10-25-16-4-2-3-15(22-16)17(18,19)20/h2-4,11,13H,5-10H2,1H3
• InChI Key： ZPEWYKBKIMUXPI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)OCC1CCN(CC2=COC(C)=N2)CC1)(F)F

Computed Properties

• Exact Mass: 355.15076138 g/mol
• Monoisotopic Mass: 355.15076138 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 355.35
• XLogP3: 3.2
• Topological Polar Surface Area: 51.4

Additional information on 2-({1-[(2-Methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine

Introduction to 2-({1-[(2-Methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine (CAS No. 2202506-84-9)

2-({1-[(2-Methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine, identified by its CAS number 2202506-84-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a pyridine core functionalized with a methoxy group and a piperidine moiety linked through an N-methylated oxazole ring. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological pathways.

The presence of a trifluoromethyl group at the 6-position of the pyridine ring is particularly noteworthy, as trifluoromethylation is a common strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. This substitution pattern is frequently employed in the design of small-molecule inhibitors and activators due to its ability to influence both the electronic and steric properties of the molecule. The combination of these structural elements suggests that 2-({1-[(2-Methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine may exhibit unique interactions with biological targets, making it a valuable scaffold for further chemical optimization.

The oxazole ring in this compound is another key feature that warrants discussion. Oxazole derivatives are well-documented in pharmaceutical research due to their versatility as pharmacophores. They can participate in hydrogen bonding interactions, exhibit favorable solubility profiles, and serve as anchors for further derivatization. In particular, the 2-methyl substitution on the oxazole ring introduces additional conformational flexibility, which can be exploited to fine-tune binding properties. This structural motif has been explored in various drug candidates, demonstrating its potential utility in modulating biological activity across multiple therapeutic areas.

The piperidine moiety present in this molecule is another critical component that contributes to its pharmacological potential. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drug development, where they often serve as key pharmacophores due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The N-methylation of the piperidine ring further enhances its suitability for drug-like properties by improving lipophilicity and reducing polar surface area. These characteristics make 2-({1-[(2-Methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine an intriguing candidate for further investigation in CNS-related therapies.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous disease pathways. The unique structural features of 2-( { 1 - [ ( 2 - Methyl - 1 , 3 - oxazol - 4 - yl ) methyl ] piperidin - 4 - yl } methoxy ) - 6 - ( trifluoromethyl ) pyridine ( CAS No . 2202506 - 84 - 9 ) suggest that it may have potential as a PPI modulator. Specifically, the combination of the pyridine core, the trifluoromethyl group, and the oxazole-piperidine scaffold could facilitate binding to specific protein targets involved in inflammatory responses or cancer progression. This hypothesis is supported by emerging research demonstrating that similar molecular architectures can disrupt aberrant signaling networks associated with these diseases.

Moreover, the methoxy group at the para position relative to the piperidine nitrogen introduces an additional layer of functional complexity that could be exploited for further derivatization. Methoxy-substituted compounds are known to exhibit enhanced bioavailability and improved metabolic stability, making them attractive candidates for clinical development. The strategic placement of this functional group also allows for potential modifications that could fine-tune solubility or enhance target specificity without compromising overall pharmacological activity.

The synthesis and characterization of this compound have been subjects of considerable interest among synthetic chemists. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies to achieve the desired molecular architecture. Advanced spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of CAS No. 2202506 - 84 - 9 throughout its synthetic pathway.

Recent advancements in computational chemistry have further enhanced our understanding of how this molecule might interact with biological targets. Molecular docking studies using high-resolution protein structures have provided insights into potential binding modes and affinity profiles. These computational approaches complement experimental efforts by allowing researchers to predictively model interactions before conducting costly wet-lab experiments.

In terms of pharmacokinetic properties, preliminary data suggest that 2-( { 1 - [ ( 2 - Methyl - 1 , 3 - oxazol - 4 - yl ) methyl ] piperidin - 4 - yl } methoxy ) - 6 - ( trifluoromethyl ) pyridine ( CAS No . 2202506 - 84 - 9 ) exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when evaluated using relevant in vitro models. These findings are encouraging given that optimal pharmacokinetics are essential for translating preclinical successes into clinical efficacy.

The compound's potential applications extend beyond traditional therapeutic areas such as oncology or neurology; emerging research indicates its relevance in addressing metabolic disorders through modulation of enzyme activity or receptor expression. The multifaceted nature of its structure allows it to engage with multiple biological pathways simultaneously—a property that could be leveraged for synergistic therapeutic effects or reduced side effects compared to single-target agents.

As our understanding of disease mechanisms continues to evolve at a rapid pace so too does our capacity to design molecules capable of addressing them effectively; compounds like CAS No .2202506 –84–9 represent just one example among many where structural innovation drives progress toward novel treatments . By leveraging cutting-edge synthetic methodologies alongside state-of-the-art computational tools researchers hope not only validate initial hypotheses but also uncover entirely new avenues within pharmaceutical discovery landscape .